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Compound of Interest

Compound Name: 4-lodo-3-methoxybenzoic acid

Cat. No.: B1319260

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-lodo-3-methoxybenzoic acid
(CAS Number: 282087-44-9), a key building block in synthetic organic chemistry. This
document details its chemical and physical properties, synthesis protocols, applications in
research and development, and essential safety information.

Core Properties and Identification

4-lodo-3-methoxybenzoic acid is a substituted aromatic carboxylic acid. The presence of an
iodine atom and methoxy and carboxylic acid functional groups makes it a versatile
intermediate for the synthesis of more complex molecules, particularly in the fields of medicinal
chemistry and materials science.

Table 1: Chemical and Physical Properties
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Property Value Source(s)
CAS Number 282087-44-9 [1]
Molecular Formula CsH7103 [1]
Molecular Weight 278.04 g/mol [1]
Melting Point 219-220 °C [2]
Appearance Colorless solid [2]

Table 2: Spectroscopic Data

Spectrum Type Data Source(s)

v (cm~1) = 2967 (OH), 2840,

2654, 2533, 1689, 1572, 1463,
Infrared (IR) 1421, 1296, 1250, 1188, 1121, [2]

1041, 1016, 933, 879, 828,

761, 601

o (ppm) =7.91 (d, J = 8.0 Hz,
1H,Ar-H), 7.44 (d, J = 1.8 Hz,

1H NMR (CDCls) 1 H, Ar-H), 7.21 (dd, J = 8.0, 2]
1.8 Hz, 1 H, Ar-H), 3.96 (s, 3
H, OCH5)

Synthesis and Experimental Protocols

The synthesis of 4-lodo-3-methoxybenzoic acid can be achieved through a multi-step
process starting from 3-hydroxybenzoic acid. The following protocols are based on established
literature.[2]

Protocol 1: Synthesis of 4-lodo-3-hydroxybenzoic acid

¢ Dissolution: Dissolve 3-hydroxybenzoic acid (20.8 g, 150 mmol) in 200 mL of 2 M sodium
hydroxide (NaOH).
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lodination: Prepare a solution of iodine (35.1 g, 138 mmol) and potassium iodide (KI) (27.5 g,
165 mmol) in 150 mL of water. Add this solution dropwise to the 3-hydroxybenzoic acid
solution.

Stirring: Continue stirring the mixture for 20 minutes.
Acidification: Add 180 mL of concentrated hydrochloric acid (HCI).

Isolation: Filter the resulting precipitate, recrystallize it from an ethanol-water mixture (1:5),
and dry it in vacuo over P4O1o0. This yields 4-iodo-3-hydroxybenzoic acid as a colorless solid.

[2]

Protocol 2: Synthesis of 4-lodo-3-methoxybenzoic acid
methyl ester

Reaction Setup: In a flask, combine 4-iodo-3-hydroxybenzoic acid (10.0 g, 37.9 mmol),
dimethyl sulfate (21.8 g, 189 mmol), and potassium carbonate (K2COs) (15.7 g, 114 mmol) in
100 mL of acetone.

Reflux: Heat the mixture to reflux for 12 hours.
Workup: Add 200 mL of water and stir the mixture for 12 hours at room temperature.
Extraction: Extract the mixture twice with 100 mL portions of ethyl acetate.

Purification: Dry the combined organic layers with magnesium sulfate (MgSOa) and
concentrate. Filter the residue through a silica gel pad using chloroform as the eluent to
obtain the product.[2]

Protocol 3: Saponification to 4-lodo-3-methoxybenzoic
acid

Hydrolysis: Dissolve 4-iodo-3-methoxybenzoic acid methyl ester (4.60 g, 15.8 mmol) in
100 mL of 2 M NaOH and stir for 24 hours at room temperature.[2] An alternative method
uses lithium hydroxide (LIOH-Hz20) in a methanol/water mixture.[3]

Acidification: Acidify the alkaline solution with concentrated HCI.
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« |solation: Filter the precipitate, wash with water, and dry in vacuo over P4O1o to yield the final
product, 4-iodo-3-methoxybenzoic acid.[2]

Synthesis Workflow
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A simplified workflow for the synthesis of 4-lodo-3-methoxybenzoic acid.

Applications in Research and Drug Development

4-lodo-3-methoxybenzoic acid is a valuable intermediate in the synthesis of biologically
active molecules and complex organic structures.

¢ IRAK Degraders: This compound is used in the synthesis of Interleukin-1 Receptor-
Associated Kinase (IRAK) degraders, which are being investigated for their therapeutic
potential.[3]
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o Kinase Inhibitors: It serves as a precursor for the synthesis of aminotriazolopyridines, a class
of compounds investigated as kinase inhibitors, which play a role in signaling pathways

related to inflammation and cancer.[4]

» Total Synthesis: The compound has been utilized as a key building block in the total
synthesis of modified macrocycles of the isoplagiochin type, which are of interest due to their

unique molecular architecture.[5][6]

Role as a Synthetic Intermediate

Target Molecules

Multi-step Synthesis Macrocyclic Compounds

Conversion to Acid Chloride »| Kinase Inhibitors

{4-lodo-3-methoxybenzoic acid | CAS: 282087-44-9}

Acylation / Amidation

IRAK Degraders

Click to download full resolution via product page
Logical workflow illustrating the utility of 4-lodo-3-methoxybenzoic acid.

Safety and Handling

It is crucial to handle 4-lodo-3-methoxybenzoic acid in accordance with good industrial
hygiene and safety practices.

Table 3: Hazard Identification
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Hazard Statement Description Source(s)
H315 Causes skin irritation [1]
H319 Causes serious eye irritation [1]
H335 May cause respiratory irritation  [1]

Recommended Handling Precautions:

Use in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

Avoid breathing dust.

Wash hands thoroughly after handling.

Store in a cool, dry place away from incompatible materials.

In case of exposure, seek immediate medical attention and consult the Safety Data Sheet
(SDS) for detailed first-aid measures.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1319260#4-iodo-3-methoxybenzoic-acid-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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